4-(Aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile

• IUPAC Name: 4-(aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile
• InChI: InChI=1S/C10H16N2/c11-7-9-1-2-10(8-12,5-3-9)6-4-9/h1-7,11H2
• InChI Key: HLVIUGNVHRJXFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(CC2)CN)C#N
• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol

Description

4-(Aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile (CAS: 1363405-41-7) is a bicyclic organic compound featuring a rigid bicyclo[2.2.2]octane scaffold with an aminomethyl group at the 4-position and a cyano group at the 1-position . Its three-dimensional structure imparts unique steric and electronic properties, making it valuable in medicinal chemistry and organic synthesis. The cyano group enhances reactivity, while the bicyclic framework provides metabolic stability and ligand-binding advantages .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile typically involves the reaction of bicyclo[2.2.2]octane derivatives with appropriate aminomethylating and nitrile-forming reagents.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography can enhance the efficiency of production .

Chemical Reactions Analysis

Types of Reactions

4-(Aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes or nitriles.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at the aminomethyl position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions include various substituted bicyclo[2.2.2]octane derivatives, primary amines, and oximes .

Scientific Research Applications

4-(Aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activity, including antimicrobial and antiviral properties.

Medicine: Research is ongoing into its potential use as a pharmaceutical intermediate and in drug design.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds and electrostatic interactions with biological molecules, while the carbonitrile group can participate in nucleophilic addition reactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The compound’s uniqueness arises from its bicyclic core combined with specific substituents. Below is a comparative analysis with key analogs:

Compound Name	Core Structure	Key Features	Biological/Chemical Relevance
4-(Aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile	Bicyclo[2.2.2]octane	- Cyano group at 1-position - Aminomethyl group at 4-position	High reactivity (cyano), potential enzyme inhibition, and drug candidate applications .
4-Aminocyclohexanecarbonitrile hydrochloride	Cyclohexane	- Monocyclic structure - Similar amine and cyano substituents	Lower metabolic stability due to flexible ring; used in intermediate synthesis .
4-(Trifluoromethyl)bicyclo[2.2.2]octane-1-carbonitrile	Bicyclo[2.2.2]octane	- Trifluoromethyl instead of aminomethyl - Cyano group retained	Enhanced lipophilicity and metabolic stability; explored in fluorinated drug design .
Ethyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate	Bicyclo[2.2.2]octane	- Ethyl ester instead of cyano - Aminomethyl group at 4-position	Antiviral and antitumor activity via ester hydrolysis to active acids .
Bicyclo[2.2.2]octane-1,4-dicarboxylic acid	Bicyclo[2.2.2]octane	- Two carboxylic acid groups - Lacks cyano/amine	Lower reactivity; used as a scaffold for functionalization .